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Compound of Interest

Compound Name: Potassium phthalimide

Cat. No.: B092261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium phthalimide, a versatile

reagent in organic synthesis. It covers its chemical and physical properties, detailed

experimental protocols for its synthesis and primary application, its role in drug development,

and essential safety information.

Core Data Summary
Potassium phthalimide is the potassium salt of phthalimide, widely recognized for its crucial

role in the Gabriel synthesis of primary amines.

Identifier Value Source

CAS Number 1074-82-4 [1][2][3]

Molecular Formula C₈H₄KNO₂ [2][3][4]

Physicochemical Properties
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Property Value Source

Molar Mass 185.22 g/mol [2][3][5]

Appearance
White to pale yellow or

greenish crystalline powder
[4][6][7]

Melting Point > 300 °C [6][7][8]

Solubility Soluble in water [4][6][7]

Density 1.63 g/cm³ [7][9]

pH
10.5 - 12.5 (50g/l solution at

25°C)
[7]

Synthesis and Applications
Potassium phthalimide's primary utility stems from its function as a protected form of

ammonia, enabling the synthesis of primary amines without the common issue of over-

alkylation.[10][11]

The Gabriel Synthesis of Primary Amines
The Gabriel synthesis is a robust method for converting primary alkyl halides into primary

amines. The process involves two main stages: the N-alkylation of potassium phthalimide
and the subsequent liberation of the amine.[10][12]

// Nodes K_Phthalimide [label="Potassium\nPhthalimide", fillcolor="#F1F3F4",

fontcolor="#202124"]; Alkyl_Halide [label="Primary Alkyl\nHalide (R-X)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Solvent [label="DMF", shape=ellipse, style=solid, color="#5F6368",

fontcolor="#202124"]; SN2_Step [label="SN2 Reaction\n(N-Alkylation)", shape=ellipse,

style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; N_Alkylphthalimide [label="N-

Alkylphthalimide", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydrazine

[label="Hydrazine\n(NH₂NH₂)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydrolysis_Step

[label="Hydrazinolysis", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

Primary_Amine [label="Primary Amine\n(R-NH₂)", fillcolor="#FBBC05", fontcolor="#202124",

shape=hexagon]; Byproduct [label="Phthalhydrazide", fillcolor="#F1F3F4",

fontcolor="#202124"];
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// Edges K_Phthalimide -> SN2_Step; Alkyl_Halide -> SN2_Step; Solvent -> SN2_Step

[label="Solvent", style=dashed, color="#5F6368"]; SN2_Step -> N_Alkylphthalimide;

N_Alkylphthalimide -> Hydrolysis_Step; Hydrazine -> Hydrolysis_Step; Hydrolysis_Step ->

Primary_Amine; Hydrolysis_Step -> Byproduct; } dot Caption: Workflow of the Gabriel

Synthesis.

Applications in Drug Development and Organic
Synthesis
Potassium phthalimide is a key intermediate in the synthesis of numerous pharmaceutical

compounds.[13] Its ability to cleanly introduce a primary amine group is fundamental in building

the molecular scaffolds of many active pharmaceutical ingredients (APIs).

Beyond the Gabriel synthesis, potassium phthalimide has gained attention as an efficient and

environmentally friendly organocatalyst in various multi-component reactions for synthesizing

heterocyclic compounds of pharmaceutical interest.[14][15][16]

Experimental Protocols
The following are generalized protocols derived from established laboratory procedures.

Researchers should conduct a thorough risk assessment before proceeding.

Protocol 1: Synthesis of Potassium Phthalimide
This protocol describes the preparation of potassium phthalimide from phthalimide and

potassium hydroxide.

Materials:

Phthalimide

Potassium hydroxide (KOH)

Absolute ethanol

Procedure:
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In a round-bottomed flask equipped with a reflux condenser, dissolve phthalimide in hot

absolute ethanol.[17]

In a separate beaker, prepare a solution of potassium hydroxide in absolute ethanol.

Add the hot phthalimide solution to the potassium hydroxide solution.[6]

A precipitate of potassium phthalimide will form immediately.[17]

Cool the mixture in an ice bath to ensure complete precipitation.

Collect the fluffy, pale-yellow crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol and then with ether to facilitate drying.

Dry the product under vacuum to a constant weight.

// Nodes Start [label="Start", shape=ellipse, style=filled, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Dissolve_Phthalimide [label="Dissolve Phthalimide\nin hot Ethanol",

fillcolor="#F1F3F4", fontcolor="#202124"]; Prepare_KOH [label="Prepare KOH solution\nin

Ethanol", fillcolor="#F1F3F4", fontcolor="#202124"]; Mix_Solutions [label="Mix the two\nhot

solutions", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Precipitation [label="Precipitation of\nPotassium Phthalimide", fillcolor="#FBBC05",

fontcolor="#202124"]; Cooling [label="Cool in ice bath", fillcolor="#F1F3F4",

fontcolor="#202124"]; Filtration [label="Vacuum Filtration", fillcolor="#F1F3F4",

fontcolor="#202124"]; Washing [label="Wash with cold\nEthanol and Ether",

fillcolor="#F1F3F4", fontcolor="#202124"]; Drying [label="Dry under vacuum",

fillcolor="#F1F3F4", fontcolor="#202124"]; End [label="End Product", shape=ellipse,

style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Dissolve_Phthalimide; Start -> Prepare_KOH; Dissolve_Phthalimide ->

Mix_Solutions; Prepare_KOH -> Mix_Solutions; Mix_Solutions -> Precipitation; Precipitation ->

Cooling; Cooling -> Filtration; Filtration -> Washing; Washing -> Drying; Drying -> End; } dot

Caption: Experimental workflow for potassium phthalimide synthesis.

Protocol 2: Gabriel Synthesis of a Primary Amine
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This protocol outlines the N-alkylation of potassium phthalimide followed by hydrazinolysis to

yield a primary amine.

Materials:

Potassium phthalimide

Primary alkyl halide (e.g., benzyl bromide)

Anhydrous Dimethylformamide (DMF)

Hydrazine hydrate

Ethanol

Dichloromethane or other suitable extraction solvent

Procedure: Step A: N-Alkylation

To a stirred suspension of potassium phthalimide (1.2 equivalents) in anhydrous DMF, add

the primary alkyl halide (1.0 equivalent).[2]

Heat the reaction mixture to 80-100 °C.[2]

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the alkyl halide is

consumed.

Cool the mixture to room temperature and pour it into water.

Extract the product, N-alkylphthalimide, with a suitable organic solvent (e.g.,

dichloromethane).[2]

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the solvent under reduced pressure to obtain the crude N-alkylphthalimide.

Further purification can be achieved by recrystallization.[2]
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Step B: Hydrazinolysis (Amine Liberation)

Dissolve the N-alkylphthalimide (1.0 equivalent) in ethanol.

Add hydrazine hydrate (1.5-2.0 equivalents) to the solution.[2]

Reflux the mixture for several hours, monitoring by TLC. A precipitate of phthalhydrazide will

form.[2]

Cool the reaction mixture and remove the solid phthalhydrazide by filtration.

Wash the precipitate with ethanol.

Concentrate the filtrate under reduced pressure to yield the crude primary amine. Further

purification can be done by distillation or acid-base extraction.[2]

Safety and Handling
Potassium phthalimide is an irritant and requires careful handling in a laboratory setting.

Hazard Identification
Hazard Statement Description Source

H315 Causes skin irritation [1][5]

H319 Causes serious eye irritation [1][5]

H335 May cause respiratory irritation [1][5]

Precautionary Measures
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Precautionary Code Description Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[8][18]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

[1]

P405 Store locked up [1]

Handling: Use in a well-ventilated area, preferably a fume hood. Avoid dust formation. Keep

away from incompatible materials such as strong oxidizing agents and strong acids.[8][18] The

compound is moisture-sensitive and should be stored in a dry, cool place in a tightly closed

container.[8][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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